Cas no 857531-01-2 (4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine)

4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine is a substituted piperidine derivative featuring both bromophenyl and chlorophenyl functional groups. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of halogenated aromatic rings enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. Its rigid piperidine core contributes to conformational stability, making it valuable in the development of receptor-targeted compounds. The product is typically characterized by high purity and consistent performance in synthetic applications, supporting its use in medicinal chemistry and material science research.
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine structure
857531-01-2 structure
Product name:4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
CAS No:857531-01-2
MF:C17H17BrClN
MW:350.680582761765
MDL:MFCD11520728
CID:663606
PubChem ID:49760777

4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-(4-bromophenyl)-4-(4-chlorophenyl)-
    • 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
    • 106256
    • 4-(4-Bromo-phenyl)-4-(4-chloro-phenyl)-piperidine
    • AKOS025403876
    • SCHEMBL1765209
    • HMEHLWUVHGJFIM-UHFFFAOYSA-N
    • A1-09655
    • DTXSID50678258
    • 857531-01-2
    • DB-122978
    • MDL: MFCD11520728
    • Inchi: 1S/C17H17BrClN/c18-15-5-1-13(2-6-15)17(9-11-20-12-10-17)14-3-7-16(19)8-4-14/h1-8,20H,9-12H2
    • InChI Key: HMEHLWUVHGJFIM-UHFFFAOYSA-N
    • SMILES: N1CCC(C2=CC=C(Br)C=C2)(C2=CC=C(Cl)C=C2)CC1

Computed Properties

  • Exact Mass: 349.023
  • Monoisotopic Mass: 349.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 5

4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1077043-1g
4-(4-bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 98%
1g
¥5597.00 2024-07-28
Crysdot LLC
CD11043545-5g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95+%
5g
$1786 2024-07-18
eNovation Chemicals LLC
D618070-1g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95%
1g
$695 2025-02-19
Chemenu
CM316731-1g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95%
1g
$660 2022-08-31
TRC
B110805-500mg
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2
500mg
$ 895.00 2022-06-07
A2B Chem LLC
AC18677-2.5g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95%
2.5g
$1045.00 2023-12-30
Crysdot LLC
CD11043545-10g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95+%
10g
$2857 2024-07-18
eNovation Chemicals LLC
D618070-1g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95%
1g
$695 2024-05-25
TRC
B110805-1000mg
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2
1g
$ 1485.00 2022-06-07
eNovation Chemicals LLC
D618070-1g
4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine
857531-01-2 95%
1g
$695 2025-02-28

Additional information on 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine

Recent Advances in the Study of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine (CAS: 857531-01-2)

In recent years, the compound 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine (CAS: 857531-01-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound, including its bromophenyl and chlorophenyl substituents, contribute to its distinct pharmacological profile, making it a subject of intense investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine. One key area of research involves its interaction with sigma receptors, which are implicated in a range of neurological and psychiatric disorders. Preliminary findings suggest that this compound exhibits high affinity for sigma-1 receptors, which play a crucial role in neuroprotection, neuroplasticity, and the regulation of intracellular calcium signaling. These properties position it as a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant line of inquiry has explored the compound's potential as an analgesic agent. Preclinical studies have demonstrated its efficacy in pain modulation, particularly in models of neuropathic pain. The compound's ability to interact with multiple receptor systems, including opioid and NMDA receptors, suggests a multimodal mechanism of action that could offer advantages over existing therapies. Researchers are particularly interested in its low propensity for abuse and dependence, which could address some of the limitations associated with current opioid-based treatments.

In addition to its therapeutic potential, recent work has also focused on optimizing the synthesis and formulation of 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are critical for further development and clinical translation. Novel formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance the compound's bioavailability and target specificity.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, including its metabolism and distribution, require further characterization to ensure optimal dosing and minimize potential side effects. Additionally, more comprehensive toxicological studies are needed to evaluate its safety profile in long-term use. Ongoing research aims to address these gaps, with the ultimate goal of advancing this compound into clinical trials.

In conclusion, 4-(4-Bromophenyl)-4-(4-chlorophenyl)piperidine represents a compelling area of research in chemical biology and drug development. Its unique pharmacological properties and therapeutic potential make it a valuable candidate for addressing unmet medical needs in CNS disorders and pain management. Continued investigation and collaboration across disciplines will be essential to fully realize its clinical promise.

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.